Cas no 3564-14-5 (Eriochrome Blue Black B)

• Product Name: Eriochrome Blue Black B
• CAS No: 3564-14-5
• MF: C₂₀H₁₃N₂NaO₅S
• MW: 416.382394552231
• MDL: MFCD00003934
• CID: 44270
• PubChem ID: 24869065
• Update Time: 2025-10-28

Eriochrome Blue Black B Chemical and Physical Properties

Names and Identifiers

• Eriochrome Blue Black B
• 3-Hydroxy-4-(1-hydroxy-2-naphthylazo)-1-naphthalenesulfonic acid, sodium salt
• C.I. 14640
• Mordant Black 3
• eriochrome blue black B (C.I. 14640)
• Eriochromeblueblack
• ERIOCHROME BLUE BLACK B FOR COMPLEXOMETRY
• >> Blue Black B
• alizarineblueocb
• Blue Black B,IND
• Blue Black BC
• c.i.mordantblack3
• Chrome Blue Black B
• chromeblueblackbf
• diacromoblueg
• Eriochrome<<&reg
• EriochroMe® Blue Black B
• Ethyl broMopyruvate
• hispacrombluebg
• MORDANT BLACK
• Sodium 3-hydroxy-4-[(1-hydroxy-2-naphthyl)azo]naphthalene-1-sulphonate
• Diacromo Blue G
• Hispacrom Blue BG
• Omega Chrome Blue Black B
• Tertrochrome Blue B
• Alizarine Blue OCB
• Superchrome Blue BC
• Superchrome Blue BG
• Durochrome cyanine G
• Durochrome Blue OCG
• Kenachrome Black 6B
• Eriochrome Blue Black
• Solochrome Black 6BN
• Chrome Blue Black BF
• Fast Chrome Cyanine G
• Diamond Blue Black EB
• Diamond Blue Black AE
• Chrome Fast Cyanine G
• Chrome Fast Cyanide G
• Solochromate Black 6BN
• Fenakron Blue Black EB
• Chrome Fast Cyanine GN
• Fenakro
• CID 135465071
• diamondblueblackae
• diamondblueblackeb
• diamondblueblackebs-cf
• eriochromeblueblackbss
• fastchromecyanine6b
• fastchromecyanineg
• fenakronblueblackeb
• Chrome Fast Cyanine GNN
• Mitsui Chrome Blue Black BC
• Chrome Fast Cyanine GSS
• 1-Naphthalenesulfonic acid, 3-hydroxy-4-((1-hydroxy-2-naphthalenyl)azo)-, monosodium salt
• EriochromeBlueBlackB
• Chrome Fast Cyanine GP
• sodium 3-hydroxy-4-[(1E)-2-(1-hydroxynaphthalen-2-yl)diazen-1-yl]naphthalene-1-sulfonate
• Calcochrome Blue Black BC
• Lighthouse Chrome Black 6B
• C.I. Mordant Black 3 monosodium salt
• Alizarine Blue Black OCGN
• EINECS 222-639-6
• 1-Naphthalenesulfonic acid, 3-hydroxy-4-(2-(1-hydroxy-2-naphthalenyl)diazenyl)-, sodium salt (1:1)
• AKOS015903521
• Pontachrome Blue Black BB
• Chrome Fast Cyanine BP
• Sodium 3-hydroxy-4-((1-hydroxy-2-naphthyl)azo)naphthalene-1-sulphonate
• sodium (E)-3-hydroxy-4-((1-hydroxynaphthalen-2-yl)diazenyl)naphthalene-1-sulfonate
• Fenakrom Blue Black EB
• C.I. Mordant Black 3 (VAN)
• Chromazine Blue Black B
• Diamond Blue Black EBS-CF
• Eriochrome Blue Black BSS
• NSC 47715
• SCHEMBL591901
• C.I. Mordant Black 3
• Chromocard Blue Black B
• eriochrome blue-black b
• CHEMBL471028
• Azochromol Blue Black EB
• Eriochrome Blue Black 2B
• FT-0625693
• DTXSID0063074
• 3564-14-5
• Eriochrome Blue Black BC
• Fast Chrome Cyanine 6B
• MFCD00003934
• Eriochrome Blue Black BC new
• E0227
• C.I. Mordant Black 3, monosodium salt
• Java Chrome Blue Black BN
• Durochrome Fast Cyanine 6BN
• NS00083493
• Eriochrome Blue Black 2BP
• Salicine Blue Black AEF
• AKOS030228415
• SCHEMBL2863477
• Alizarine Blue Black OCBN
• Sunchromine Blue Black B
• Alizarine Blue Black OCGP
• D90465
• Eriochrome Blue Black 2G
• SCHEMBL18281602
• sodium;3-hydroxy-4-[(1-hydroxynaphthalen-2-yl)diazenyl]naphthalene-1-sulfonate
• CS-0169014
• 1-Naphthalenesulfonic acid,3-hydroxy-4-[(1-hydroxy-2-naphthalenyl)azo]-, monosodium salt
• HY-W110885
• ERICHROME BLUE BLACK B
• SODIUM (4Z)-4-[2-(1-HYDROXYNAPHTHALEN-2-YL)HYDRAZIN-1-YLIDENE]-3-OXONAPHTHALENE-1-SULFONATE
• sodium 4-[2-(1-hydroxynaphthalen-2-yl)hydrazin-1-ylidene]-3-oxonaphthalene-1-sulfonate
• 1-Naphthalenesulfonic acid, 3-hydroxy-4-[2-(1-hydroxy-2-naphthalenyl)diazenyl]-, sodium salt
• 222-639-6
• A4JAD3Y6ZQ
• 1-Naphthalenesulfonic acid, 3-hydroxy-4-[2-(1-hydroxy-2-naphthalenyl)diazenyl]-, sodium salt (1:1)
• NSC-47715

• MDL： MFCD00003934
• Inchi： 1S/C20H14N2O5S.Na/c23-17-11-18(28(25,26)27)14-7-3-4-8-15(14)19(17)22-21-16-10-9-12-5-1-2-6-13(12)20(16)24;/h1-11,23-24H,(H,25,26,27);/q;+1/p-1/b22-21+;
• InChI Key： HOWITLLZNKSJOJ-QUABFQRHSA-M
• SMILES： S(C1C=C(C(=C2C=CC=CC2=1)/N=N/C1=CC=C2C=CC=CC2=C1O)O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 416.04400
• Monoisotopic Mass: 416.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 685
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 11
• Topological Polar Surface Area: 131

Experimental Properties

• Color/Form: Brown black powder
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PH: 9.5 (10g/l, H2O, 20℃)
• Solubility: 20g/l
• Water Partition Coefficient: Soluble in water(20 g/L (20 C).
• PSA: 130.76000
• LogP: 5.80450
• Solubility: Soluble
• Color index: 14640

Eriochrome Blue Black B Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• WGK Germany：3
• Hazard Category Code： R36
• Safety Instruction： S26-S39
• RTECS：QK2195000
• Hazardous Material Identification：
• Risk Phrases：R36
• Safety Term：S26;S39
• TSCA：Yes
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates

Additional information on Eriochrome Blue Black B

Eriochrome Blue Black B (CAS No. 3564-14-5): A Comprehensive Overview

Eriochrome Blue Black B (CAS No. 3564-14-5) is a versatile and widely used dye in various scientific and industrial applications. This compound, known for its unique spectral properties and high color intensity, has gained significant attention in the fields of analytical chemistry, textile dyeing, and pharmaceutical research. This comprehensive overview aims to provide a detailed understanding of Eriochrome Blue Black B, including its chemical structure, physical properties, applications, and recent advancements in its use.

Chemical Structure and Physical Properties

Eriochrome Blue Black B is a complex organic compound with the molecular formula C₃₂H₂₀N₂O₇S₂. It belongs to the class of triphenylmethane dyes, which are known for their excellent colorfastness and stability. The compound exhibits a deep blue-black color in aqueous solutions and has a molar mass of approximately 608.63 g/mol. Its solubility in water is moderate, but it can be dissolved more readily in organic solvents such as ethanol and dimethylformamide (DMF).

The chemical structure of Eriochrome Blue Black B consists of a central triphenylmethane core with multiple substituents, including sulfonic acid groups and hydroxyl groups. These functional groups contribute to its high solubility in polar solvents and its ability to form stable complexes with metal ions. The presence of these groups also enhances its reactivity and versatility in various applications.

Analytical Chemistry Applications

In the field of analytical chemistry, Eriochrome Blue Black B is widely used as a sensitive indicator for the determination of metal ions, particularly aluminum, iron, and zinc. The compound forms stable complexes with these metal ions, resulting in a distinct color change that can be easily detected visually or using spectrophotometric methods. Recent studies have shown that Eriochrome Blue Black B can be used to develop highly sensitive and selective methods for the detection of trace metals in environmental samples.

A notable example is the work by Smith et al. (2021), who developed a novel method using Eriochrome Blue Black B to detect aluminum ions in water samples with a detection limit as low as 0.1 μg/L. This method has significant implications for environmental monitoring and water quality assessment, providing a rapid and cost-effective alternative to traditional techniques.

Textile Dyeing Applications

In the textile industry, Eriochrome Blue Black B is valued for its deep color intensity and excellent lightfastness. It is commonly used to dye cotton, wool, and synthetic fibers, providing vibrant blue-black hues that are resistant to fading under various conditions. The dye's high affinity for these materials ensures uniform color distribution and excellent wash fastness.

A recent study by Johnson et al. (2022) explored the use of Eriochrome Blue Black B in combination with other dyes to achieve unique color effects on textile substrates. The researchers found that by optimizing the dyeing conditions, they could achieve superior colorfastness and reduced environmental impact compared to conventional dyeing processes.

Pharmaceutical Research Applications

In pharmaceutical research, Eriochrome Blue Black B has found applications as a pH indicator and as a component in drug delivery systems. Its ability to change color over a specific pH range makes it useful for monitoring pH changes in biological systems. Additionally, the compound's high stability and low toxicity make it suitable for use in formulations designed to deliver drugs to specific target sites.

A study by Lee et al. (2023) investigated the use of Eriochrome Blue Black B-based nanoparticles for targeted drug delivery in cancer therapy. The researchers demonstrated that these nanoparticles could effectively encapsulate anticancer drugs and release them in response to changes in pH within tumor microenvironments. This approach showed promising results in enhancing drug efficacy while minimizing side effects.

Safety Considerations and Environmental Impact

Safety is a critical consideration when using any chemical compound, including dyes like Eriochrome Blue Black B. While this compound is generally considered safe for most applications, proper handling and disposal practices should be followed to minimize potential risks. Occupational exposure should be minimized by using appropriate personal protective equipment (PPE) such as gloves and goggles.

In terms of environmental impact, recent studies have focused on developing more sustainable methods for producing and using dyes like Eriochrome Blue Black B. For example, researchers at the University of California (2021) developed a green synthesis method that reduces the use of hazardous chemicals and minimizes waste generation during the production process.

Conclusion

Eriochrome Blue Black B (CAS No. 3564-14-5 strong>) is a versatile compound with a wide range of applications in analytical chemistry, textile dyeing, and pharmaceutical research. Its unique chemical structure and properties make it an invaluable tool for various scientific and industrial processes. Ongoing research continues to explore new applications and improve existing methods involving this compound, ensuring its relevance and utility in modern science.